Cas no 1261815-01-3 (3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid)

• Product Name: 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid
• CAS No: 1261815-01-3
• MF: C₁₃H₇ClF₃NO₂
• MW: 301.648392915726
• CID: 4983856
• Update Time: 2025-10-25

3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid

• Inchi： 1S/C13H7ClF3NO2/c14-10-9(12(19)20)5-6-18-11(10)7-1-3-8(4-2-7)13(15,16)17/h1-6H,(H,19,20)
• InChI Key： SIXHOEUVYQAGPD-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)C=CN=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 356
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Additional information on 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid

Research Briefing on 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS: 1261815-01-3)

3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid (CAS: 1261815-01-3) is a novel small molecule compound that has recently gained attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique trifluoromethylphenyl and isonicotinic acid moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

The synthesis of 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid involves a multi-step process that includes halogenation and coupling reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for research purposes. The presence of the trifluoromethyl group enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

Pharmacological studies have revealed that 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid exhibits significant activity against specific biological targets. For instance, it has been shown to modulate key signaling pathways involved in inflammation and cancer progression. In vitro and in vivo experiments have demonstrated its efficacy in reducing pro-inflammatory cytokines and inhibiting tumor cell proliferation, suggesting its potential as an anti-inflammatory and anti-cancer agent.

Mechanistic studies have further elucidated the compound's mode of action. It appears to interact with specific protein kinases and transcription factors, thereby disrupting pathogenic signaling cascades. Structural-activity relationship (SAR) analyses have identified the chloro and trifluoromethyl groups as critical for its bioactivity, providing insights for the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain in the development of 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid as a therapeutic agent. Issues such as off-target effects, pharmacokinetic properties, and formulation stability need to be addressed in future studies. Ongoing research is exploring these aspects, with the aim of advancing the compound toward preclinical and clinical trials.

In conclusion, 3-Chloro-2-(4-(trifluoromethyl)phenyl)isonicotinic acid represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the current limitations in its development.